Cas no 2228786-09-0 (1-phenylcyclopropane-1-thiol)

• Product Name: 1-phenylcyclopropane-1-thiol
• CAS No: 2228786-09-0
• MF: C₉H₁₀S
• MW: 150.240701198578
• CID: 6448586
• PubChem ID: 91285104
• Update Time: 2025-10-28

1-phenylcyclopropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-phenylcyclopropane-1-thiol
• Cyclopropanethiol, 1-phenyl-

• Inchi： 1S/C9H10S/c10-9(6-7-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2
• InChI Key： WAULMGKVMPGFOB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(S)CC1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 231.9±19.0 °C(Predicted)
• pka: 10.56±0.20(Predicted)

Additional information on 1-phenylcyclopropane-1-thiol

Introduction to 1-phenylcyclopropane-1-thiol (CAS No: 2228786-09-0)

1-phenylcyclopropane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2228786-09-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic thiols, characterized by the presence of a sulfur atom in its molecular structure, which imparts unique reactivity and potential biological activity. The phenylcyclopropane core structure introduces rigidity and specific spatial arrangements, making it a valuable scaffold for drug design and material science applications.

The molecular structure of 1-phenylcyclopropane-1-thiol consists of a cyclopropane ring substituted with a phenyl group at one position and a thiol (-SH) functional group at the other. This configuration creates a molecule with distinct electronic and steric properties, which can be exploited in various chemical transformations. The cyclopropane ring is known for its high strain energy, making it susceptible to ring-opening reactions that can be harnessed for synthesizing more complex molecules. The thiol group, on the other hand, is a versatile nucleophile and can participate in disulfide bond formation, oxidation-reduction reactions, and coordination with metal ions.

In recent years, 1-phenylcyclopropane-1-thiol has been studied for its potential applications in medicinal chemistry. The compound’s ability to act as a precursor in the synthesis of more complex pharmacophores has made it an attractive candidate for developing novel therapeutic agents. Researchers have explored its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl structures found in many drugs. Additionally, the thiol group’s ability to form stable disulfide bonds has been leveraged in designing redox-active molecules that could modulate cellular signaling pathways.

One of the most compelling areas of research involving 1-phenylcyclopropane-1-thiol is its role in developing anticancer agents. The rigid cyclopropane ring can mimic natural products that interact with biological targets, while the phenyl and thiol groups provide opportunities for selective binding. Studies have shown that derivatives of this compound can exhibit inhibitory effects on various cancer-related enzymes and pathways. For instance, modifications to the phenyl ring have been investigated to enhance binding affinity to target proteins such as kinases and transcription factors. Furthermore, the thiol group’s redox properties make it a promising candidate for developing prodrugs that can release active species in response to cellular redox conditions.

The chemical synthesis of 1-phenylcyclopropane-1-thiol presents unique challenges due to the stability and reactivity of the cyclopropane ring. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled efficient construction of the desired framework. Additionally, computational chemistry has played a crucial role in predicting optimal synthetic routes and understanding the reactivity of this compound at a molecular level.

From a material science perspective, 1-phenylcyclopropane-1-thiol has shown potential in the development of functional materials. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing. The thiol group can act as a ligand, binding to metals such as copper and zinc, which are involved in numerous biological processes. These complexes have been investigated for their catalytic activity in organic transformations and their potential use in biosensors that detect specific biomolecules.

The pharmaceutical industry has also taken notice of 1-phenylcyclopropane-1-thiol due to its structural features that align well with drug-like properties such as solubility, metabolic stability, and oral bioavailability. Medicinal chemists have synthesized libraries of derivatives to optimize these properties while maintaining biological activity. Preclinical studies have begun to explore the efficacy of certain derivatives in models of inflammation and neurodegeneration, suggesting promising avenues for further development.

In conclusion, 1-phenylcyclopropane-1-thiol (CAS No: 2228786-09-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable building block for drug discovery and material innovation. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific advancements.